N-cyclopentylpiperidin-4-amine dihydrochloride

Catalog No.
S6573560
CAS No.
1197238-04-2
M.F
C10H22Cl2N2
M. Wt
241.2
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-cyclopentylpiperidin-4-amine dihydrochloride

CAS Number

1197238-04-2

Product Name

N-cyclopentylpiperidin-4-amine dihydrochloride

Molecular Formula

C10H22Cl2N2

Molecular Weight

241.2
N-cyclopentylpiperidin-4-amine dihydrochloride (also known as NCPP or RTI-127) is a psychoactive substance that belongs to the class of piperidine derivatives with potential therapeutic properties. In recent years, NCPP has attracted the attention of researchers in various fields of science, ranging from medicinal chemistry to neurobiology, due to its diverse pharmacological effects and potential clinical applications. In this paper, we will explore the definition and background of NCPP, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, as well as its limitations and future directions.
NCPP is a synthetic psychoactive substance that belongs to the class of piperidine derivatives, which are structurally similar to common CNS-stimulant drugs such as amphetamine and cocaine. NCPP acts as a non-selective monoamine transporter inhibitor, acting preferentially on the dopamine transporter (DAT) with a lesser effect on the serotonin (5HT) and norepinephrine (NE) transporters. NCPP has been identified as a highly potent psychostimulant and has been compared in potency to d-amphetamine and methylphenidate. Due to its similar structure to cocaine, NCPP has also been studied as a potential medication for cocaine addiction.
NCPP is a white to off-white powder with a chemical formula of C16H26Cl2N2. The molecular weight is 318.30 g/mol. NCPP has a melting point of 222-224°C and is soluble in water, ethanol, and methanol. NCPP is classified as a solid organic salt with two chloride molecules.
NCPP is synthesized through a multi-step process, beginning with the reaction of the precursor piperidine-4-carboxamide with cyclopentylmagnesium bromide reagent. The resulting product is then processed to generate NCPP. Characterization of NCPP is performed through various methods including NMR spectroscopy, mass spectrometry, and IR spectroscopy, each of which is used to confirm the purity and identity of the NCPP product.
NCPP is primarily analyzed using high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS), which enables accurate quantitation of NCPP in biological samples. Other analytical methods, such as gas chromatography-mass spectrometry (GC/MS), and capillary electrophoresis (CE) have been used to confirm the identity of NCPP.
NCPP exhibits strong psychostimulatory activity, and increases the release of dopamine, 5HT, and NE in a dose-dependent manner. NCPP has been found to inhibit the monoamine transporter, leading to an increase in extracellular monoamine levels in the brain. NCPP has shown promising results in preclinical studies as a potential medication for cocaine addiction, and as a cognitive enhancer.
NCPP has shown low acute toxicity in animal models, with no reported deaths or significant adverse events at therapeutic doses. However, in high doses, NCPP has demonstrated neurotoxicity, acute physiologic responses, and a potential for developing a dependence.
NCPP is primarily used as a research tool in the field of neuroscience, where it is used to study the effects of monoamine neurotransmitters on behavior and cognition. NCPP has been studied as a potential medication for various disorders such as cocaine addiction, attention deficit hyperactivity disorder (ADHD), and depression.
NCPP has been studied extensively in animal models but has yet to be evaluated in clinical trials. Research on NCPP has primarily focused on its potential use in treating addiction and cognitive impairments.
NCPP has potential implications in various fields of research and industry, including pharmaceutical and biotechnology companies developing treatments for addiction or cognitive disorders. NCPP may also have potential use as a research tool for studying the effects of monoamine neurotransmitters.
One of the limitations of NCPP is its potential for dependence and neurotoxic effects at high doses. Future research on NCPP should focus on developing compounds with fewer toxicological concerns and selectivity for monoamine transporters to minimize the risk of dependence. Additionally, future research should evaluate NCPP in clinical trials to determine its safety and efficacy as a potential medication for addiction and cognitive dysfunction.
Some potential future directions for NCPP research include:
1. Developing derivatives of NCPP with fewer safety concerns and increased selectivity for monoamine transporters.
2. Evaluating the safety and potential efficacy of NCPP in clinical trials for the treatment of addiction and cognitive disorders.
3. Studying the effects of NCPP on other neurotransmitters such as glutamate and GABA.
4. Studying the potential interactions between NCPP and other psychoactive substances.
5. Developing NCPP-based diagnostic tools for detecting monoamine abnormalities in various disorders.

Purity

95

Dates

Modify: 2023-08-25

Explore Compound Types